Cas no 1355066-82-8 (2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidine)

• Product Name: 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidine
• CAS No: 1355066-82-8
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• MDL: MFCD11878341
• CID: 2190436
• PubChem ID: 49758784
• Update Time: 2024-11-02

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 2-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 2-Isopropoxypyrimidine-5-boronic acid pinacol ester
• UDDCOFYYHZYBJA-UHFFFAOYSA-N
• MB11192
• (2-Isopropoxypyrimidin-5-yl)boronic acid pinacol ester
• 2-(ISO-PROPOXY)PYRIMIDINE-5-BORONIC ACID PINACOL ESTER
• 1355066-82-8
• CS-0189793
• SCHEMBL363746
• AKOS015941948
• DB-122203
• A1-06366
• F2147-4705
• MFCD11878341
• 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidine

• MDL： MFCD11878341
• Inchi： 1S/C13H21BN2O3/c1-9(2)17-11-15-7-10(8-16-11)14-18-12(3,4)13(5,6)19-14/h7-9H,1-6H3
• InChI Key： UDDCOFYYHZYBJA-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(N=C2)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.1645227g/mol
• Monoisotopic Mass: 264.1645227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5